Cas no 1350652-38-8 (Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl)-)

• Product Name: Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl)-
• CAS No: 1350652-38-8
• MF: C₉H₉N₅
• MW: 187.201260328293
• CID: 2120377
• Update Time: 2025-11-01

Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl)-

• Inchi： 1S/C9H9N5/c1-2-11-9(12-3-1)14-8-6-10-4-7(8)5-13-14/h1-3,5,10H,4,6H2
• InChI Key： NDQBGEPALFBIKS-UHFFFAOYSA-N
• SMILES： N1CC2C=NN(C3N=CC=CN=3)C=2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 55.6

Additional information on Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl)-

Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl) and Its Significance in Modern Chemical Biology

Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl) (CAS No. 1350652-38-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to the class of fused ring systems, which are widely recognized for their role in the development of biologically active molecules. The presence of both pyrrole and pyrazole moieties in its structure endows it with a rich chemical landscape that can be exploited for various pharmacological purposes.

The molecular framework of Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl) is characterized by a fused system of a pyrrole ring and a pyrazole ring, connected through a tetrahydropyridine moiety. This structural configuration allows for diverse interactions with biological targets, making it an attractive scaffold for medicinal chemists. The compound's ability to engage with multiple binding sites on proteins and enzymes suggests its potential as an inhibitor or modulator in therapeutic contexts.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these compounds, those incorporating the pyrrolo[3,4-c]pyrazole core have shown promise in various preclinical studies. The structural features of this scaffold contribute to its favorable pharmacokinetic properties, including solubility and metabolic stability, which are crucial for drug candidates intended for clinical use.

One of the most compelling aspects of Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl) is its versatility in derivative synthesis. By modifying different positions within the molecule, researchers can generate a library of analogs with tailored biological activities. For instance, studies have demonstrated that substituents at the 1-position of the pyrrole ring can significantly influence the compound's binding affinity to specific targets. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

The integration of the 2-pyrimidinyl group into the tetrahydropyridine moiety further enhances the compound's potential as a pharmacophore. Pyrimidine derivatives are well-known for their role in various biological processes and have been successfully incorporated into numerous drugs. The presence of this moiety in Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl) suggests that it may interact with biological targets in ways that could be beneficial for therapeutic intervention.

Recent advancements in computational chemistry have enabled more efficient screening and design of heterocyclic compounds like Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl). Molecular modeling techniques have been employed to predict binding modes and affinity profiles of this compound towards various biological targets. These computational approaches have accelerated the discovery process by allowing researchers to prioritize promising candidates for experimental validation.

In addition to its potential as a drug scaffold, Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-1-(2-pyrimidinyl) has also been explored as a key intermediate in synthetic chemistry. Its unique structural features make it a valuable building block for constructing more complex molecules with diverse applications. Researchers have leveraged its reactivity to develop novel synthetic pathways that could be applied to other heterocyclic systems.

The study of Pyrrolo[3,4-c]pyrazole derivatives has revealed interesting insights into their biological effects. Some derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Others have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling cascades involved in cancer progression. These findings highlight the therapeutic potential of this class of compounds and underscore the importance of continued research.

The development of novel synthetic methodologies has been instrumental in expanding the chemical space available for exploring Pyrrolo[3,4-c]pyrazole-based compounds. Transition metal-catalyzed reactions have emerged as particularly useful tools for constructing complex fused ring systems efficiently. These methods have enabled the synthesis of intricate derivatives that would be challenging or impossible to obtain using traditional organic synthesis techniques.

The impact of computational tools on drug discovery cannot be overstated. Algorithms designed to predict molecular properties and interactions have revolutionized how researchers approach the design and optimization of new drugs. By integrating these tools with experimental data from high-throughput screening assays (, HTS,), scientists can more rapidly identify lead compounds like those based on the ,Pyrrolo[3]_{^[3',4'-c][c]},pyrazole scaffold.

The future directions for research on compounds like,Pyrrolo[3',4'-c]_^[c],pyrazole derivatives include exploring their potential applications in precision medicine. By understanding how these molecules interact with specific genetic or environmental factors associated with diseases,, researchers aim to develop personalized therapeutic strategies tailored to individual patients' needs.